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Compound of Interest

Compound Name: m-PEG12-DSPE

Cat. No.: B12418586 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of m-PEG12-DSPE

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene

glycol)-12] (m-PEG12-DSPE). This document is intended to be an essential resource, offering

quantitative data, detailed experimental protocols, and visual workflows to support the effective

use of this PEGylated lipid in research and drug development applications.

Core Physicochemical Properties
m-PEG12-DSPE is an amphiphilic molecule consisting of a hydrophobic 1,2-distearoyl-sn-

glycero-3-phosphoethanolamine (DSPE) lipid anchor covalently linked to a hydrophilic

methoxy-terminated polyethylene glycol (PEG) chain with 12 PEG units. The DSPE portion

allows for the encapsulation of hydrophobic agents, while the PEG chain enhances water

solubility and provides "stealth" characteristics to nanoparticles, improving their stability and

circulation time in vivo.[1][2][3]

General Properties
The fundamental properties of m-PEG12-DSPE are summarized below, providing a

foundational understanding of its chemical identity.
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Property Value Source

Molecular Formula C67H132NO21P [4]

Molecular Weight 1318.73 g/mol [4]

Appearance White or off-white powder/solid [5]

Solubility and Critical Micelle Concentration (CMC)
The amphiphilic nature of m-PEG12-DSPE governs its self-assembly into micelles in aqueous

solutions above a certain concentration, known as the Critical Micelle Concentration (CMC).

The PEG chain significantly enhances its water solubility.[2]

Property Details Source

Solubility

Soluble in Chloroform,

Methylene Chloride,

Dimethylformamide (DMF),

Dimethyl sulfoxide (DMSO),

Methanol, Acetonitrile.

[1][5][6]

Critical Micelle Concentration

(CMC)

While a specific value for m-

PEG12-DSPE is not readily

available, related DSPE-PEG

compounds (PEG 2000, 3000,

5000) have CMCs in the

micromolar range (0.5-1.5 µM).

It has been observed that the

CMC tends to increase with a

longer PEG chain.[7][8]

Stability and Storage
The stability of m-PEG12-DSPE is critical for ensuring the shelf-life and performance of

resulting formulations. Proper storage is essential to prevent degradation.
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Property Details Source

Storage (Powder)

Recommended storage at

-20°C for long-term stability

(up to 3 years).[4][9]

Storage (In Solvent)
Store at -80°C for up to 1 year.

[4]

Formulation Stability

The introduction of DSPE-PEG

enhances the stability of

liposomes, particularly in high-

cationic solutions.[10]

Liposomal formulations are

generally stable when stored

at 4°C.[11]

Experimental Protocols
This section details the methodologies for determining the key physicochemical properties of

m-PEG12-DSPE.

Determination of Critical Micelle Concentration (CMC)
The CMC can be determined using various techniques, with fluorescence spectroscopy being a

common and sensitive method.[12][13]

Protocol: Fluorescence Spectroscopy using a Fluorescent Probe (e.g., Pyrene)

Objective: To determine the concentration at which m-PEG12-DSPE molecules begin to self-

assemble into micelles.

Principle: The fluorescence emission spectrum of a hydrophobic probe like pyrene is

sensitive to the polarity of its microenvironment. In an aqueous solution below the CMC,

pyrene resides in a polar environment. Above the CMC, pyrene partitions into the

hydrophobic core of the micelles, a nonpolar environment, causing a characteristic shift in its

fluorescence spectrum.
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Materials & Equipment:

m-PEG12-DSPE

Pyrene (fluorescent probe)

Deionized water or appropriate buffer

Fluorometer

Volumetric flasks and pipettes

Procedure: a. Prepare a stock solution of pyrene in a suitable organic solvent (e.g., acetone).

b. Prepare a series of aqueous solutions with varying concentrations of m-PEG12-DSPE. c.

Add a small, constant amount of the pyrene stock solution to each m-PEG12-DSPE solution,

ensuring the final pyrene concentration is very low (e.g., ~1 µM). The organic solvent should

be allowed to evaporate completely. d. Incubate the solutions to allow for equilibration. e.

Measure the fluorescence emission spectra of each sample using a fluorometer. For pyrene,

the ratio of the intensity of the first and third vibronic peaks (I₁/I₃) is typically monitored. f. Plot

the I₁/I₃ ratio as a function of the logarithm of the m-PEG12-DSPE concentration. g. The

CMC is determined from the inflection point of this plot, where a sharp decrease in the I₁/I₃

ratio indicates the formation of micelles.[7][8]

Characterization of Micelle Formulations
Once micelles are formed, their physical characteristics must be evaluated. Dynamic Light

Scattering (DLS) is a primary technique for this purpose.[14]

Protocol: Particle Size and Polydispersity Index (PDI) Measurement

Objective: To measure the mean hydrodynamic diameter and size distribution of m-PEG12-
DSPE micelles.

Principle: DLS measures the fluctuations in scattered light intensity caused by the Brownian

motion of particles in suspension. This information is then correlated to determine the particle

size distribution.

Materials & Equipment:
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m-PEG12-DSPE micelle suspension

Dynamic Light Scattering (DLS) instrument

Cuvettes

Procedure: a. Prepare the m-PEG12-DSPE micelle solution at a concentration well above

the determined CMC. b. If necessary, filter the sample to remove any dust or large

aggregates. c. Transfer the sample to a clean DLS cuvette. d. Place the cuvette in the DLS

instrument and allow the sample to thermally equilibrate. e. Perform the measurement

according to the instrument's software instructions. The instrument will report the average

particle size (Z-average) and the Polydispersity Index (PDI), which indicates the broadness

of the size distribution.[14][15]

Assessment of Formulation Stability
Stability studies are crucial to determine the shelf-life of a micellar or liposomal formulation.

Protocol: Long-Term Stability Assessment

Objective: To evaluate the physical stability of an m-PEG12-DSPE-based formulation over

time by monitoring changes in particle size and PDI.

Principle: Instability in a colloidal system, such as aggregation or fusion, will result in a

significant change in particle size and PDI over time.

Materials & Equipment:

m-PEG12-DSPE formulation

Temperature-controlled storage units (e.g., refrigerators at 4°C, incubators at 25°C and

37°C)

DLS instrument

Procedure: a. Aliquot the formulation into several sealed vials. b. Store the vials at different,

constant temperatures (e.g., 4°C, 25°C, 37°C).[11] c. At predetermined time points (e.g., Day

0, Week 1, Week 4, Week 8, etc.), remove one aliquot from each storage condition.[15] d.
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Allow the sample to return to room temperature. e. Measure the particle size and PDI using

the DLS protocol described above. f. For drug-loaded formulations, drug leakage can also be

quantified at each time point by separating the free drug from the micelles (e.g., using size

exclusion chromatography or dialysis) and measuring its concentration.[15] g. Plot the

particle size and PDI versus time for each temperature. A stable formulation will show

minimal changes in these parameters over the study period.

Visualized Workflows and Pathways
Diagrams created using Graphviz provide a clear visual representation of experimental

processes.
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Workflow for Physicochemical Characterization of m-PEG12-DSPE Micelles
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Caption: Workflow for m-PEG12-DSPE micelle formulation and characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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